Cas no 35052-27-8 (3,5-Dimethoxy-4-methylbenzenemethanol)

• Product Name: 3,5-Dimethoxy-4-methylbenzenemethanol
• CAS No: 35052-27-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 1472013
• PubChem ID: 13963309
• Update Time: 2025-05-23

3,5-Dimethoxy-4-methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethoxy-4-methylphenyl)methanol
• (3',5'-dimethoxy-4'-hydroxyphenyl)-1-ethene
• 3,5-dimethoxy-4-methylphenylmethyl alcohol
• tris(3,5-dimethylphenyl)phosphine oxide
• Phosphine oxide, tris(3,5-dimethylphenyl)-
• 3,5-dimethoxy-4-methylbenzyl alcohol
• (3,5-diMePh)3PO
• 2,6-dimethoxy-4-ethenylphenol
• 3,5-dimethoxy-4-hydroxystyrene
• (3,5-dimethoxy-4-methyl-phenyl)-methanol
• 4-hydroxy-3,5-dimethoxyphenylethene
• 4-vinylsyringol
• CTK1A9097
• 3,5-Dimethoxy-4-methylbenzylalkohol
• (3',5'-dimethoxy-4'-hydroxyphenyl)-1-ethene; 3,5-dimethoxy-4-methylphenylmethyl alcohol; tris(3,5-dimethylphenyl)phosphine oxide; Phosphine oxide, tris(3,5-dimethylphenyl)-; 3,5-dimethoxy-4-methylbenzyl alcohol; (3,5-diMePh)3PO; 2,6-dimethoxy-4-ethenylphenol; 3,5-dimethoxy-4-hydroxystyrene; (3,5-dimethoxy-4-methyl-phenyl)-methanol; 4-hydroxy-3,5-dimethoxyphenylethene; 4-vinylsyringol; CTK1A9097; 3,5-Dimethoxy-4-methylbenzylalkohol;
• 3,5-Dimethoxy-4-methylbenzenemethanol

• Inchi： 1S/C10H14O3/c1-7-9(12-2)4-8(6-11)5-10(7)13-3/h4-5,11H,6H2,1-3H3
• InChI Key： RGSLVPVWCDBXFP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=C(C=1C)OC

Computed Properties

• Exact Mass: 182.09432

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Dimethoxy-4-methylbenzenemethanol

Comprehensive Overview of 3,5-Dimethoxy-4-methylbenzenemethanol (CAS No. 35052-27-8): Properties, Applications, and Industry Insights

3,5-Dimethoxy-4-methylbenzenemethanol, identified by its CAS number 35052-27-8, is a specialized organic compound with a unique structural framework. This aromatic alcohol, featuring methoxy and methyl substituents, has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile reactivity and potential as a synthetic intermediate. The compound's molecular formula, C₁₀H₁₄O₃, reflects its balanced hydrophobicity and polarity, making it valuable for drug discovery and flavor/fragrance synthesis.

Recent trends in green chemistry have amplified interest in derivatives like 3,5-Dimethoxy-4-methylbenzenemethanol, as researchers explore sustainable catalytic methods for their production. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, with typical commercial grades achieving ≥97% purity. The compound's stability under inert atmospheres and compatibility with common organic solvents (e.g., DCM, THF) enhance its utility in multi-step syntheses.

In pharmaceutical contexts, this benzyl alcohol derivative serves as a precursor for bioactive molecules targeting neurological and inflammatory pathways. Its structural motifs appear in several patented compounds under investigation for antioxidant and antimicrobial properties. The cosmetics industry values related methoxy-substituted aromatics for their role in stabilizing UV-sensitive formulations and contributing to natural product-inspired scent profiles.

From a regulatory perspective, 35052-27-8 is not classified as hazardous under major chemical inventories (TSCA, EINECS), though proper laboratory handling protocols should always be followed. Thermal analysis reveals decomposition above 240°C, suggesting stability for most industrial processes. Suppliers typically provide technical data sheets detailing storage recommendations (e.g., 2-8°C under nitrogen) and compatibility information.

The synthesis of 3,5-Dimethoxy-4-methylbenzenemethanol often involves selective reduction of corresponding aldehydes or ester derivatives, with recent literature emphasizing enzymatic approaches and flow chemistry optimizations. These advancements address growing demand for chiral intermediates in asymmetric synthesis. Patent landscapes show increasing protection of derivative compounds, particularly those with modified methoxy patterns for enhanced blood-brain barrier permeability in CNS drug development.

Analytical challenges associated with this compound include distinguishing it from positional isomers during quality control testing. Modern UHPLC methods with PDA detection have proven effective for this purpose. The compound's UV spectrum (λ_max ~275 nm) facilitates monitoring in reaction mixtures, while its mass spectral signature (m/z 182 [M]⁺) aids in LC-MS identification.

Market intelligence indicates steady growth in demand for fine chemicals like 35052-27-8, driven by expanding contract research organizations and generic drug development pipelines. Current research explores its potential in bioconjugation chemistry and as a building block for supramolecular architectures. The compound's balanced lipophilicity (calculated LogP ~1.2) makes it particularly interesting for prodrug design strategies.

Environmental fate studies suggest moderate biodegradability for this compound class, with QSAR models predicting low ecotoxicity. Industry best practices recommend waste solvent recovery systems when using this material at scale. Recent life cycle assessment studies on similar methoxy aromatics highlight opportunities for optimizing synthetic routes to reduce carbon footprints.

Technological advancements in continuous manufacturing are reshaping production paradigms for such specialty chemicals. Several pilot-scale studies have demonstrated the feasibility of integrated synthesis-purification systems for 3,5-Dimethoxy-4-methylbenzenemethanol, potentially reducing costs by 30-40% compared to batch processes. These innovations align with the pharmaceutical industry's push toward Industry 4.0 adoption.

For researchers sourcing this compound, critical supplier evaluation criteria include batch-to-batch consistency, comprehensive analytical documentation, and compliance with REACH regulations. Many manufacturers now provide custom synthesis services for derivative compounds, enabling rapid exploration of structure-activity relationships. The growing availability of deuterated versions (e.g., -CD₂OH derivatives) further expands its utility in mechanistic studies and metabolic research.

Emerging applications in material science include its use as a monomer for specialty polymeric resins with tunable dielectric properties. The compound's aromatic rigidity and hydroxyl functionality make it attractive for designing high-performance coatings. Concurrently, computational chemists are utilizing this scaffold as a test case for developing improved molecular docking algorithms targeting G-protein coupled receptors.

Quality benchmarks for CAS 35052-27-8 continue to evolve, with current pharmaceutical-grade specifications requiring ≤0.5% total impurities by HPLC. Advanced packaging solutions (e.g., amber glass with PTFE-lined caps) help maintain stability during transport and storage. The compound's shelf life typically exceeds 24 months when stored properly, though periodic requalification is recommended for critical applications.